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Compound of Interest

Compound Name: ML340

cat. No.: B560464

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential safety and
logistical information for the proper management of ML340, a compound identified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects. Adherence to these guidelines
is critical for laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for ML340 is presented below for easy reference.

Property Value

Chemical Formula C17H20N40O

Molecular Weight 296.37 g/mol

CAS Number 1706108-92-0

Appearance Powder

Storage -20°C (powder) or -80°C (in solvent)

Hazard Identification and Precautionary Measures

ML340 is classified with the following hazards:

e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
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e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

To ensure safe handling, the following precautionary measures should be strictly followed:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols

Detailed experimental protocols involving the use of ML340 should be designed with its
hazardous properties in mind. All work should be conducted in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves, lab coats, and eye
protection, must be worn.

Disposal Workflow

The proper disposal of ML340 is crucial to prevent environmental contamination and ensure
regulatory compliance. The following diagram outlines the step-by-step disposal procedure.
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Caption: ML340 Disposal Workflow Diagram

In the event of a spill, it is important to collect the spillage while avoiding dust and aerosol
formation. The collected material should then be disposed of as hazardous waste according to
the facility's established procedures and local regulations. For detailed first aid measures,
please refer to the product's Safety Data Sheet (SDS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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